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Compound of Interest

Compound Name: Mitochondrial Fusion Promoter M1

cat. No.: B15576139

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for the use of Mitochondrial Fusion Promoter M1,
including detailed operational procedures and disposal plans.

Chemical and Physical Properties

Mitochondrial Fusion Promoter M1 is a cell-permeable hydrazone compound that enhances
mitochondrial fusion. It is supplied as a white to beige powder.

Property Value

CAS Number 219315-22-7[1][2][3]

Molecular Formula C14H10ClaN20[1][2][3]

Molecular Weight 364.05 g/mol [1][2]

Form Powder

Solubility Soluble in DMSOJ4][5]

Storage Temperature 2-8°C for powder, -20°C once in solution

Hazard Identification and Personal Protective Equipment (PPE)
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According to safety data sheets, Mitochondrial Fusion Promoter M1 is classified with the

following hazards:

Acute oral toxicity (Category 4)[6]

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)
Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Acute and chronic aquatic toxicity (Category 1)[6]

Therefore, the following personal protective equipment is mandatory when handling M1:

PPE Category

Required Equipment

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber)

Eye/Face Protection

Safety glasses with side-shields or goggles

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols
are generated, a NIOSH-approved respirator is

required.

Operational Plan: Step-by-Step Guidance

1. Preparation of Stock Solution

» Reconstitution: To prepare a stock solution, reconstitute the lyophilized powder in fresh
DMSO.[4][7] For example, to create a 15 mM stock solution, add 0.92 mL of DMSO to 5 mg

of M1 powder.[7]

o Storage: Store the lyophilized powder at room temperature, desiccated.[7] Once

reconstituted, the solution should be aliquoted to avoid multiple freeze-thaw cycles and
stored at -20°C.[7] The stock solution is stable for up to 2 months at -20°C.[7]
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2. Use in Experiments

o Working Concentration: The working concentration of M1 can vary depending on the specific
experiment.[7] Published studies have used concentrations ranging from 5 uM to 25 uM.[8]

« Handling: Always handle the compound in a chemical fume hood to avoid inhalation of dust
or aerosols. Avoid contact with skin and eyes. Do not eat, drink, or smoke when using this
product.[6]

3. Disposal Plan

e Waste Disposal: Dispose of unused M1 and any contaminated materials in accordance with
local, state, and federal regulations. This compound is very toxic to aquatic life with long-
lasting effects, so it must not be released into the environment.[6]

Container Disposal: Dispose of the empty container in an approved waste disposal plant.[6]

Experimental Workflow Diagram
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Workflow for Handling Mitochondrial Fusion Promoter M1
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Caption: Workflow for Handling Mitochondrial Fusion Promoter M1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Mitochondrial Fusion Promoter M1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576139#personal-protective-equipment-for-
handling-mitochondrial-fusion-promoter-m1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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